Cas no 122289-05-8 (9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-)

9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- structure

122289-05-8 structure

Product Name:9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-

CAS No:122289-05-8

MF:C₁₀H₁₀FN₅O₃

MW:267.216504573822

CID:161227

PubChem ID:6441200

Update Time:2025-04-19

9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- Chemical and Physical Properties

Names and Identifiers

- 9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-
- (2R,3S,4S,5Z)-2-(6-aminopurin-9-yl)-5-(fluoromethylidene)oxolane-3,4-diol
- 4',5'-didehydro-5'-deoxy-5'-fluoroadenosine
- 4,5-Dddfa
- 4',5'-Didehydro-5'-deoxy-5'-fluoroarabinosyladenosine
- 9-[(4Z)-5-deoxy-5-fluoro-beta-D-threo-pent-4-enofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(5-deoxy-5-fluoro-beta-D-threo-pent-4-enofuranosyl)-, (Z)-
- Mdl 28842
- Mdl-28842
- CHEMBL2051969
- 122289-05-8
- SCHEMBL8990576
- BDBM50229043
- Inchi： 1S/C10H10FN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h1-3,6-7,10,17-18H,(H2,12,13,14)/b4-1-/t6-,7+,10-/m1/s1
- InChI Key： NAWIFPQLACUTSO-MXGDDHKLSA-N
- SMILES： F/C=C1/[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O/1)O)O

Computed Properties

Exact Mass: 267.076767
Monoisotopic Mass: 267.076767
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 119
XLogP3: -1.6

Experimental Properties

Density: 1.99
Boiling Point: 577.7°Cat760mmHg
Flash Point: 303.2°C
Refractive Index: 1.834

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